Lys-Ala

L-Lysyl-L-alanine (Lys-Ala) is a highly soluble, zwitterionic dipeptide characterized by a primary amino group from its lysine residue and a carboxylic acid group from its alanine residue. In industrial and analytical procurement, Lys-Ala is primarily sourced not as a generic nutritional supplement, but as a highly specific biochemical tool. Its precise structural configuration allows it to bypass standard amino acid transport bottlenecks, making it a critical intracellular delivery vehicle for metabolic engineering and biosensor calibration in industrial fermentation strains like Corynebacterium glutamicum[1]. Furthermore, its moderate steric hindrance and specific side-chain polarizability make it an indispensable baseline precursor for synthesizing advanced glycation end-products (AGEs), such as peptide-bound pyrraline, used in food chemistry and toxicology models [2].

Substituting Lys-Ala with a crude mixture of free L-lysine and L-alanine fundamentally compromises experimental and industrial workflows. In metabolic engineering, free L-lysine is subject to slow uptake and strict feedback inhibition, whereas peptide-bound Lys-Ala exploits dedicated dipeptide transport systems to achieve massive intracellular accumulation without triggering premature regulatory cascades [1]. In food chemistry and Maillard reaction modeling, substituting Lys-Ala with closely related dipeptides like Lys-Gly or Lys-Phe alters the localized electrical effect and polarizability adjacent to the lysine residue. This drastically shifts the thermodynamic enthalpy of the reaction and the ultimate yield of pyrraline, rendering cross-study comparisons invalid [2]. Similarly, in intestinal permeability assays, substituting Lys-Ala with Lys-Ile results in vastly different cellular retention rates of their glycated derivatives, skewing bioavailability data[3].

Intracellular Lysine Loading & Biosensor Calibration

In industrial fermentation workflows, calibrating lysine-responsive biosensors requires artificially elevating intracellular lysine to extreme levels. Feeding Lys-Ala to C. glutamicum lysE mutant strains bypasses standard amino acid transport bottlenecks, resulting in an exceptionally high intracellular L-lysine accumulation of >1100 mM [1]. Free L-lysine cannot achieve these internal concentrations due to slow uptake kinetics and regulatory feedback inhibition.

Industrial biotech buyers must procure Lys-Ala to accurately calibrate lysine-ON riboswitches and enable high-throughput FACS screening of hyper-producing bacterial strains.

Maillard Reaction Thermodynamic Baseline

The structure of the amino acid adjacent to lysine strictly dictates the thermodynamics of pyrraline formation during the Maillard reaction. Lys-Ala exhibits an intermediate enthalpy change of −65.08 KJ/mol when reacted with glucose, positioning it perfectly between the highly polarizable Lys-Phe (−76.25 KJ/mol) and the low-steric-hindrance Lys-Gly (−58.30 KJ/mol) [1].

Food scientists require Lys-Ala to establish a controlled, moderate-steric-hindrance baseline when formulating predictive models for heat-induced food damage.

Epithelial Retention in Dietary Toxicology

When modeling the bioavailability of dietary advanced glycation end-products, the choice of dipeptide precursor significantly impacts cellular retention. The glycated derivative of Lys-Ala (Pyrr-Ala) demonstrates a cellular retention rate of ~27.6% in Caco-2 cell monolayers, which is more than four times higher than the retention rate of the isoleucine variant, Pyrr-Ile (~6.0%) [1].

Toxicologists and nutrition researchers must select Lys-Ala over other dipeptides to synthesize standards that accurately model the high epithelial accumulation of specific dietary AGEs.

High-Throughput Screening of Producer Strains

Lys-Ala is utilized as a specialized media supplement to artificially elevate intracellular lysine levels without triggering standard uptake feedback loops. This enables the precise calibration of LysG-based fluorescent sensors and riboswitches in Corynebacterium glutamicum fermentation workflows, which is essential for isolating hyper-producing industrial strains[1].

AGE Standard Synthesis for Toxicology

Because of its specific cellular retention profile, Lys-Ala is procured as a highly specific precursor for the synthesis of Pyrraline-Ala (Pyrr-Ala). This glycated dipeptide serves as a critical analytical standard used to quantify the intestinal absorption, enzymatic hydrolysis, and epithelial trapping of dietary advanced glycation end-products in Caco-2 cell models [2].

Predictive Maillard Reaction Modeling

Lys-Ala is employed as a baseline dipeptide in food chemistry to study the kinetics, thermodynamic enthalpy, and sodium-ion dependence of pyrraline formation during thermal processing. Its moderate steric hindrance makes it an ideal comparator against highly polarizable (Lys-Phe) or low-hindrance (Lys-Gly) dipeptides [3].